Cas no 2137984-07-5 ((4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine)

• Product name: (4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine
• CAS No: 2137984-07-5
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5825121
• PubChem ID: 165848415

(4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-742061
• (4-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine
• 2137984-07-5
• (4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine

• Inchi： 1S/C12H20N2S/c1-12(2,3)8-5-4-6-9-11(8)14-10(7-13)15-9/h8H,4-7,13H2,1-3H3
• InChI Key： MDPFQVGOZGUFLG-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC2=C1CCCC2C(C)(C)C

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.2Ų

Additional information on (4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine

Comprehensive Overview of (4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine (CAS No. 2137984-07-5)

The compound (4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine, identified by its CAS No. 2137984-07-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydrobenzothiazole core and a tert-butyl substituent, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current research trends, addressing common queries from search engines and AI-driven platforms.

One of the most frequently asked questions about 2137984-07-5 is its role in drug discovery. The benzothiazole scaffold is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers are particularly interested in how the methanamine functional group enhances the molecule's bioavailability and target specificity. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology research due to the growing demand for targeted cancer therapies.

Another area of interest is the compound's applicability in agrochemical formulations. The tetrahydrobenzothiazole moiety is often associated with herbicidal and fungicidal properties, making (4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine a candidate for developing eco-friendly pesticides. With the global push toward sustainable agriculture, this aligns with searches for "green chemistry solutions" and "biodegradable agrochemicals."

The synthesis of CAS No. 2137984-07-5 involves multi-step organic reactions, often starting from cyclohexanone derivatives. Optimizing its yield and purity is a common challenge, as noted in patent literature and academic journals. Enthusiasts searching for "synthetic routes for benzothiazole derivatives" will find this compound a valuable case study. Its tert-butyl group also introduces steric effects, which are critical for understanding its reactivity—a topic frequently explored in computational chemistry forums.

From a commercial perspective, 2137984-07-5 is gaining traction in the fine chemicals market. Suppliers and researchers often inquire about its stability under storage conditions and compatibility with other reagents. These practical concerns are reflected in search trends like "handling benzothiazole amines" and "scaling up heterocyclic synthesis." Proper handling protocols are essential to maintain its integrity, especially in high-throughput screening environments.

In summary, (4-Tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine represents a versatile building block in modern chemistry. Its relevance to drug development, sustainable agriculture, and material science ensures continued interest from both academia and industry. By addressing key search queries and aligning with trending topics, this overview aims to serve as a reliable resource for professionals navigating the complexities of specialty chemicals.